Cas no 88055-46-3 (1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-)
88055-46-3 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
CAS No:88055-46-3
MF:C9H12ClNO
MW:185.650681495667
CID:647018
PubChem ID:14521809
Update Time:2025-04-19
1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
- 3-(2-chloroethyl)-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
- DTXSID30561250
- 88055-46-3
-
- Inchi: 1S/C9H12ClNO/c1-6-7(2)11-9(5-12)8(6)3-4-10/h5,11H,3-4H2,1-2H3
- InChI Key: LAKSQBPVAAVIJR-UHFFFAOYSA-N
- SMILES: ClCCC1=C(C=O)NC(C)=C1C
Computed Properties
- Exact Mass: 185.0607417g/mol
- Monoisotopic Mass: 185.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.9Ų
1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
88055-46-3 (1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-) Related Products
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